Hydrogen-Bond Donor Absence Modulates LogP and Crystal Packing
O-Methylation of the oxime hydroxyl eliminates the sole hydrogen-bond donor (HBD) present in p-nitrobenzaldehyde oxime. The target compound has an HBD count of 0 versus 1 for the free oxime , accompanied by a polar surface area (PSA) reduction from 78.41 Ų (free oxime) to 64.73 Ų (target) [1]. This loss of the HBD fundamentally alters the supramolecular synthons available for crystal packing: whereas p-nitrobenzaldehyde oxime forms strong classical O–H···N hydrogen-bonded R₂²(6) dimers in the solid state, the O-methylated derivative cannot participate in such hydrogen-bond-directed assembly, relying instead on van der Waals and π-stacking interactions [2]. The PSA reduction also predicts increased membrane permeability and altered chromatographic retention (reversed-phase) relative to the free oxime.
ΔPSA = −13.68 Ų (−17.4%)
| Evidence Dimension | Hydrogen-bond donor count and polar surface area (PSA) |
|---|---|
| Target Compound Data | HBD = 0; PSA = 64.73 Ų; HBA = 4 |
| Comparator Or Baseline | p-Nitrobenzaldehyde oxime (CAS 1129-37-9): HBD = 1; PSA = 78.41 Ų; HBA = 4 |
| Quantified Difference | ΔHBD = −1 (complete loss of donor functionality); ΔPSA = −13.68 Ų (−17.4%) |
| Conditions | Calculated topological PSA (TPSA) values from standard fragmentation methods; experimental validation via X-ray crystallography for solid-state hydrogen-bonding patterns (comparator only) |
Why This Matters
The absence of an HBD directly determines whether the compound can engage in hydrogen-bond-directed co-crystallization, affects its solubility in protic solvents, and governs its suitability as a ligand in metal complexes where oxime-OH deprotonation is required—making the free oxime and O-methyloxime non-interchangeable in supramolecular and coordination chemistry applications.
- [1] ChemBase. 4-Nitrobenzaldehyde oxime (CAS 1129-37-9). Product Information. https://www.chembase.cn View Source
- [2] Gomes, L. R.; Low, J. N.; Wardell, J. L. et al. Different substituent effects on the supramolecular arrays in some (E)-halo- and nitro-benzaldehyde oximes: confirmation of attractive π(C=N)···π(phenyl) interactions. Acta Crystallogr. C 2019. DOI: 10.1107/S2053229619004569 View Source
